2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 2-(2-ethoxy-5-propan-2-ylphenyl)sulfonyl-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C20H25NO3S/c1-4-24-19-10-9-17(15(2)3)13-20(19)25(22,23)21-12-11-16-7-5-6-8-18(16)14-21/h5-10,13,15H,4,11-12,14H2,1-3H3
• InChI Key: JXTWMLNKYDLYAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)C)S(=O)(=O)N2CCC3=CC=CC=C3C2

Description

“2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline” is a tetrahydroisoquinoline derivative featuring a sulfonyl group attached to a substituted phenyl ring (2-ethoxy-5-isopropylphenyl). The core tetrahydroisoquinoline scaffold is a bicyclic structure comprising a benzene ring fused to a partially saturated piperidine ring. The sulfonyl group at the 2-position introduces strong electron-withdrawing properties, while the ethoxy and isopropyl substituents on the phenyl ring contribute steric bulk and moderate lipophilicity. This compound’s synthesis likely involves sulfonylation of the tetrahydroisoquinoline core with a pre-functionalized phenylsulfonyl chloride derivative, followed by purification via chromatographic methods (e.g., preparative HPLC) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline typically involves multiple steps, starting from commercially available precursors. One common method involves the sulfonylation of 2-ethoxy-5-isopropylphenylamine, followed by cyclization to form the tetrahydroisoquinoline core. The reaction conditions often include the use of strong acids or bases, elevated temperatures, and specific catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary depending on the desired outcome but often involve controlled temperatures, specific solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols. Substitution reactions can lead to a wide range of derivatives with different functional groups.

Scientific Research Applications

Neurological Disorders

Research has indicated that tetrahydroisoquinoline derivatives can exhibit neuroprotective properties. These compounds may be beneficial in treating conditions such as:

• Alzheimer's Disease: Compounds similar to 2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline have been studied for their ability to inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, potentially improving cognitive function in Alzheimer's patients .

Pain Management

The compound has been investigated for its analgesic properties. It may serve as a non-peptide antagonist of orexin receptors, which are involved in pain modulation. This suggests potential applications in:

• Chronic Pain Management: Conditions such as post-operative pain and neuropathic pain could benefit from the use of this compound due to its mechanism of action on orexin receptors .

Obesity and Metabolic Disorders

Due to its interaction with orexin receptors, this compound may also play a role in obesity management by modulating appetite and energy expenditure. Research into similar compounds has shown promise in addressing metabolic disorders linked to obesity .

Case Study 1: Neuroprotective Effects

In a study exploring various tetrahydroisoquinoline derivatives, researchers found that specific modifications to the structure significantly enhanced neuroprotective effects against oxidative stress in neuronal cells. The sulfonyl group was identified as crucial for these effects, suggesting that 2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline could be developed further for neurodegenerative disease therapies .

Case Study 2: Analgesic Activity

Another study focused on the analgesic properties of tetrahydroisoquinoline derivatives demonstrated that compounds with similar structures effectively reduced pain responses in animal models. The findings indicated that these compounds could modulate pain pathways by influencing neurotransmitter levels in the central nervous system .

Summary Table of Applications

Application Area	Potential Benefits	Relevant Studies
Neurological Disorders	Neuroprotection; improved cognitive function	Studies on acetylcholinesterase inhibition
Pain Management	Analgesic effects; modulation of pain pathways	Research on orexin receptor antagonism
Obesity and Metabolic Disorders	Appetite regulation; energy expenditure modulation	Investigations into orexin receptor interactions

Mechanism of Action

The mechanism of action of 2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Varied Substituents

Tetrahydroisoquinoline-1-carbonitrile Derivatives (): Compounds such as 2-(2-Methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile and its positional isomers (meta-, para-methoxy) share the tetrahydroisoquinoline core but differ in functional groups. Key distinctions include:

• Functional Groups: The target compound’s sulfonyl group (–SO₂–) contrasts with the carbonitrile (–CN) group in ’s analogs.
• Substituent Effects : The ethoxy (–OCH₂CH₃) and isopropyl (–CH(CH₃)₂) groups in the target compound increase lipophilicity relative to the smaller methoxy (–OCH₃) groups in ’s derivatives. This may influence membrane permeability and metabolic stability.
• Spectral Data : reports consistent IR peaks (e.g., C≡N stretch at ~2200 cm⁻¹) and NMR chemical shifts for carbonitriles . The target compound’s sulfonyl group would exhibit distinct IR peaks (S=O stretches at ~1150–1350 cm⁻¹) and deshielded NMR signals for adjacent protons .

Complex Derivatives with Heterocyclic Modifications

Patent Examples ():
Compounds like Example 5 and 6 in feature bromo, thiazole, and dioxoisoindolinyl groups. Comparisons include:

• Substituent Complexity : The target compound’s substituents are less elaborate but more synthetically accessible. Ethoxy/isopropyl groups may offer a balance between lipophilicity and synthetic feasibility compared to the patent compounds’ heterocyclic motifs.
• Synthetic Yields : The patent reports yields as low as 5% for Example 5, suggesting challenges in introducing bulky groups . The target compound’s synthesis may face similar hurdles due to steric hindrance from the isopropyl group.

Functional Group Impact on Physicochemical Properties

Property	Target Compound	Analogs	Patent Examples ()
Core Structure	Tetrahydroisoquinoline	Tetrahydroisoquinoline	Tetrahydroisoquinoline
Key Functional Group	Sulfonyl (–SO₂–)	Carbonitrile (–CN)	Bromo, thiazole, dioxoisoindolinyl
Substituent Lipophilicity	Moderate (ethoxy/isopropyl)	Low (methoxy)	High (heterocycles)
Polarity	High (sulfonyl)	Moderate (carbonitrile)	Variable (depends on substituents)

Research Findings and Implications

• Synthetic Feasibility : The target compound’s synthesis may require milder conditions than ’s multi-step procedures, but steric hindrance from the isopropyl group could complicate sulfonylation .
• This contrasts with carbonitriles, which are often metabolically labile .
• Toxicity Considerations: While highlights neurotoxicity in MPTP (a tetrahydropyridine), the tetrahydroisoquinoline core in the target compound lacks the α,β-unsaturated bond critical for MPTP’s toxicity .

Biological Activity

The compound 2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline (THIQ) is a member of the tetrahydroisoquinoline family, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Overview of Tetrahydroisoquinoline Compounds

Tetrahydroisoquinolines (THIQs) are a class of compounds characterized by their bicyclic structure. They are known for their wide range of biological activities, including:

• Antitumor
• Anticonvulsant
• Antiviral
• Anti-inflammatory
• Antidiabetic

The structural diversity within THIQs allows for modifications that can enhance their biological efficacy and selectivity against various targets .

Structure and Synthesis

The specific compound of interest features an ethoxy and isopropyl substitution on the phenyl ring, linked to a sulfonyl group. This unique substitution pattern is hypothesized to influence its solubility and interaction with biological targets.

Synthesis : The synthesis of 2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline typically involves multiple steps including:

• Formation of the tetrahydroisoquinoline core.
• Introduction of the sulfonyl group.
• Substitution with ethoxy and isopropyl groups.

This synthetic route is crucial for optimizing the yield and purity of the final product .

Antimicrobial Properties

Research indicates that THIQ derivatives exhibit significant antimicrobial activity. In particular, studies have shown that certain THIQ analogs possess potent activity against various strains of bacteria and fungi. The sulfonyl group in 2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline may enhance its interaction with microbial targets .

Neuroprotective Effects

THIQ compounds have been studied for their neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Their ability to modulate neurotransmitter systems suggests potential as therapeutic agents in treating cognitive decline .

Case Studies and Research Findings

• Antiviral Activity : A study evaluated several THIQ derivatives for their antiviral properties against human coronaviruses. Results indicated that certain modifications to the THIQ structure could enhance antiviral efficacy .
• Muscarinic Receptor Antagonism : Another investigation focused on the binding affinities of THIQ derivatives to muscarinic receptors. Compounds similar to 2-[(2-Ethoxy-5-isopropylphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline showed promising antagonistic effects at M2 muscarinic receptors, suggesting potential applications in treating cardiovascular conditions .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of THIQ compounds. Key factors influencing activity include:

• Substituent Positioning : The position and nature of substituents on the phenyl ring significantly affect binding affinity and selectivity.
• Core Structure Modifications : Alterations in the tetrahydroisoquinoline core can lead to variations in pharmacological profiles.

Property	Influence on Activity
Substituent Position	Affects binding affinity
Core Structure	Modifies overall pharmacological profile
Sulfonyl Group Presence	Enhances antimicrobial properties